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Compound of Interest

Compound Name: TCEP-d16 (hydrochloride)

Cat. No.: B15141101 Get Quote

Tris(2-carboxyethyl)phosphine-d16 (TCEP-d16) hydrochloride is the deuterium-labeled form of

TCEP hydrochloride, a potent, water-soluble, and odorless reducing agent.[1][2][3] Its stability

and selective reactivity make it an invaluable tool in proteomics, biochemistry, and drug

development. This guide provides an in-depth overview of TCEP-d16 hydrochloride, its

applications, and relevant experimental considerations.

Core Properties and Structure
TCEP-d16 hydrochloride is a trialkylphosphine that effectively reduces disulfide bonds in

aqueous solutions.[1][2] Unlike thiol-based reducing agents such as dithiothreitol (DTT) and β-

mercaptoethanol, TCEP is more stable, resistant to air oxidation, and does not interfere with

certain labeling reactions, such as those involving maleimides.[4] The deuterated form, TCEP-

d16 hydrochloride, is particularly useful as an internal standard in mass spectrometry-based

applications due to its distinct isotopic signature.[1]

Chemical Structure:

Unlabeled TCEP Hydrochloride: C₉H₁₅O₆P · HCl

Deuterated TCEP-d16 Hydrochloride: P(CD₂CD₂COOD)₃ · DCl[3]

The core structure consists of a central phosphorus atom bonded to three propanoic acid

groups.
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Quantitative Data Summary
The physical and chemical properties of TCEP-d16 hydrochloride and its unlabeled counterpart

are summarized below for easy comparison.

Property TCEP-d16 Hydrochloride
TCEP Hydrochloride
(unlabeled)

Chemical Formula P(CD₂CD₂COOD)₃ · DCl[3] C₉H₁₅O₆P · HCl[5]

Molecular Weight 302.75 g/mol [3] 286.65 g/mol [4]

Labeled CAS Number 1174025-33-2[3] 51805-45-9[3][5]

Appearance White powder/solid[6] White powder

Purity Typically ≥98%[3] Varies by supplier

Solubility (in water) Soluble[7] 50 mg/mL

Storage Temperature
Room temperature, away from

light and moisture[3]
2-8°C, protect from moisture

Melting Point Not specified 175-177 °C

Primary Use and Applications in Research
The primary function of TCEP-d16 hydrochloride is the rapid and quantitative reduction of

disulfide bonds in proteins and peptides.[3][7] This characteristic is leveraged across various

applications in research and drug development.

Proteomics and Mass Spectrometry
In proteomics workflows, the reduction of disulfide bonds is a critical step for protein

denaturation and subsequent enzymatic digestion. TCEP is widely used for this purpose prior

to analysis by mass spectrometry.[5]

Advantages over DTT/β-mercaptoethanol: TCEP is more effective at lower concentrations, is

stable in solution for longer periods, and does not require removal before certain

downstream applications like immobilized metal affinity chromatography.[4]
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Simultaneous Reduction and Digestion: TCEP can be combined with proteases like trypsin

to perform reduction and digestion in a single step, which can enhance protein sequence

coverage in mass spectrometry experiments.[5]

Protein Chemistry and Bioconjugation
TCEP is the reducing agent of choice when working with cysteine-containing peptides and

proteins that are to be labeled with maleimide-based reagents.[4]

Selective Reduction: It selectively reduces disulfide bonds without reacting with the

maleimide functionality, a common issue with thiol-based reducing agents.[4]

Thiol Deprotection: It is also employed for the deprotection of thiols in various bioconjugation

and peptide ligation strategies, including the Staudinger reaction.[8]

Nucleic Acid Chemistry
TCEP is utilized in the chemistry of DNA and gold nanoparticles (AuNPs), likely for reducing

disulfide-modified oligonucleotides used in self-assembly processes.[1][2] It also serves as a

deprotecting agent for thiolated DNA.[9]

Other Applications
RNA Isolation: TCEP can be used during the tissue homogenization process for RNA

isolation.[4]

Analytical Chemistry: It has been used as a reductant for the determination of ascorbic acid

and dehydroascorbic acid in biological samples.[5]

Experimental Protocols and Methodologies
While specific protocols are application-dependent, the following provides a general

methodology for the use of TCEP in protein reduction.

General Protocol for Protein Disulfide Bond Reduction
This protocol outlines the basic steps for reducing disulfide bonds in a protein sample prior to

downstream analysis, such as SDS-PAGE or mass spectrometry.
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Preparation of TCEP Stock Solution:

Dissolve TCEP hydrochloride in water to a final concentration of 0.5 M.[4]

Adjust the pH to approximately 7.0 using sodium hydroxide or ammonium hydroxide. The

solution will be acidic upon initial dissolution.[4]

Store the stock solution in aliquots at -20°C.[4] Note that TCEP is reportedly less stable in

phosphate buffers.[4]

Reduction Reaction:

To a solution of the protein sample (e.g., in a denaturing buffer), add the TCEP stock

solution to a final concentration of 5-20 mM. The optimal concentration may vary

depending on the protein and the number of disulfide bonds.

Incubate the reaction mixture at room temperature or 37°C for 30-60 minutes.

Downstream Processing:

Following reduction, the sample can be directly used for applications like alkylation (e.g.,

with iodoacetamide) to prevent disulfide bond reformation, followed by enzymatic digestion

for mass spectrometry.

For SDS-PAGE, the reduced sample can be mixed with loading buffer and loaded onto the

gel.

Visualizations
Experimental Workflow: Protein Reduction for Mass
Spectrometry
The following diagram illustrates a typical workflow for preparing a protein sample for mass

spectrometry analysis, highlighting the role of TCEP.

Protein Sample
(with disulfide bonds)

Denaturation
(e.g., Urea, Guanidine-HCl)

Step 1 Reduction with TCEPStep 2 Alkylation
(e.g., Iodoacetamide)

Step 3 Enzymatic Digestion
(e.g., Trypsin)

Step 4 Mass Spectrometry
Analysis

Step 5
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Caption: Workflow for protein sample preparation for mass spectrometry.

Logical Relationship: Advantages of TCEP
This diagram outlines the advantages of TCEP compared to traditional thiol-based reducing

agents.

TCEP

Odorless More Stable in Air More Powerful Reductant Irreversible Reduction Compatible with
Maleimide Chemistry More Hydrophilic

Click to download full resolution via product page

Caption: Key advantages of TCEP over thiol-based reducing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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